Cas no 2168414-64-8 (2,9,12-trioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 2,9,12-trioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2168414-64-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6585540
• PubChem ID: 165716202
• Update Time: 2025-10-31

2,9,12-trioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 2,9,12-trioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• 2168414-64-8
• EN300-1280058
• 2,9,12-trioxa-5-azadispiro[3.1.5^{6}.3^{4}]tetradecane

• Inchi： 1S/C10H17NO3/c1-6-14-10(2-4-12-5-3-10)11-9(1)7-13-8-9/h11H,1-8H2
• InChI Key： ONAPHAWJSNNOCU-UHFFFAOYSA-N
• SMILES： O1CCC2(COC2)NC21CCOCC2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 39.7Ų

Additional information on 2,9,12-trioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane

Introduction to 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8)

2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane, identified by the CAS number 2168414-64-8, is a complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural features and potential biological activities. The compound belongs to the spirocyclic class of molecules, characterized by the presence of two or more rings that are linked at one or more common atoms. In this case, the structure consists of a spirocyclic framework composed of a 14-membered ring that integrates oxygen and nitrogen atoms in a precisely orchestrated manner, forming three ether linkages and two aziridine units.

The molecular architecture of 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) imparts distinct chemical and physical properties that make it a promising candidate for various applications. The spirocyclic core enhances the compound's rigidity and stability, while the presence of oxygen and nitrogen heteroatoms introduces polar functional groups that can interact with biological targets. This combination of structural features has positioned the compound as a subject of intense research in drug discovery and molecular recognition.

Recent advancements in computational chemistry have enabled researchers to explore the conformational dynamics and binding affinities of such complex molecules with unprecedented precision. Molecular modeling studies have revealed that 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) exhibits favorable interactions with specific protein targets, suggesting its potential as a scaffold for developing novel therapeutic agents. For instance, preliminary docking simulations indicate that this compound can bind to enzymes involved in metabolic pathways relevant to inflammation and cancer, making it a compelling candidate for further investigation.

The synthesis of 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) presents significant synthetic challenges due to its intricate spirocyclic structure. However, recent innovations in organic synthesis have made it feasible to construct such molecules with high yields and purity. One particularly noteworthy approach involves the use of transition-metal-catalyzed reactions to form the spirocyclic core, followed by selective functionalization to introduce the oxygen and nitrogen-containing moieties. These synthetic strategies have not only improved the accessibility of the compound but also provided insights into its reactivity and potential modifications.

In the realm of medicinal chemistry, the unique structural motifs of 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) have inspired the development of novel pharmacophores with enhanced binding affinity and selectivity. Researchers have leveraged its scaffold to design derivatives that exhibit improved pharmacokinetic profiles and reduced toxicity compared to existing therapeutic agents. For example, modifications at the aziridine units have been explored to enhance interactions with biological targets while maintaining solubility and metabolic stability.

The potential applications of 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) extend beyond drug development into other areas such as catalysis and materials science. Its rigid macrocyclic structure makes it an attractive candidate for designing molecular receptors that can selectively bind small molecules or ions. Such applications are particularly relevant in fields like chemical sensing and nanotechnology, where precise molecular recognition is crucial.

Epidemiological studies have begun to explore the correlation between exposure to structurally related compounds and various health outcomes. While direct evidence regarding 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) is still limited due to its novelty, preliminary data suggest that compounds with similar scaffolds may influence metabolic pathways associated with chronic diseases such as diabetes and cardiovascular disorders. Further clinical investigations are warranted to elucidate these potential health effects.

The environmental impact of synthesizing and utilizing 2,9,12-trioxa-5-azadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168414-64-8) is another critical consideration in modern chemistry research. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents without compromising yield or purity standards for this complex molecule.

In conclusion,2,9,12-trioxa-5 azadispiro 3 1 56 34 tetradecane (CAS No .21684146 48) stands as a testament to the ingenuity of medicinal chemists in designing intricate molecules with profound biological significance . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a cornerstone in ongoing research endeavors aimed at addressing some o fthe most pressing challenges in human health . As our understanding o fthis fascinating compound continues t o evolve , so too will its potential applications across multiple scientific disciplines . p>